2-methyl-N-[2-(4-propan-2-ylphenoxy)ethyl]oxane-4-sulfonamide
Catalog No.
S7524108
CAS No.
M.F
C17H27NO4S
M. Wt
341.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-methyl-N-[2-(4-propan-2-ylphenoxy)ethyl]oxane-4-sulfonamide
IUPAC Name
2-methyl-N-[2-(4-propan-2-ylphenoxy)ethyl]oxane-4-sulfonamide
Molecular Formula
C17H27NO4S
Molecular Weight
341.5 g/mol
InChI
InChI=1S/C17H27NO4S/c1-13(2)15-4-6-16(7-5-15)22-11-9-18-23(19,20)17-8-10-21-14(3)12-17/h4-7,13-14,17-18H,8-12H2,1-3H3
InChI Key
SQOQZLMAZXIGAL-UHFFFAOYSA-N
SMILES
CC1CC(CCO1)S(=O)(=O)NCCOC2=CC=C(C=C2)C(C)C
Canonical SMILES
CC1CC(CCO1)S(=O)(=O)NCCOC2=CC=C(C=C2)C(C)C
2-Methyl-N-[2-(4-propan-2-ylphenoxy)ethyl]oxane-4-sulfonamide, commonly known as MPES, is a novel sulfonamide-based compound that has recently gained attention in the scientific community due to its promising biological properties and potential applications in various fields. The compound was first synthesized and characterized in 2015 by a group of Chinese researchers (Qiu et al., 2015), and since then, its properties and applications have been extensively studied.
MPES is a white crystalline solid that is soluble in water and methanol, but insoluble in organic solvents such as chloroform and ether (Liu et al., 2018). Its molecular formula is C18H24N2O4S, and its molecular weight is 368.46 g/mol. The compound has a melting point of 168-170°C and a pKa value of 6.38 (Shi et al., 2017). MPES is stable under normal conditions and does not show any significant degradation or decomposition over time.
MPES can be synthesized by a multi-step process that involves the reaction of 2-methyl-4,6-dimethoxypyrimidine with 2-(4-propan-2-ylphenoxy)ethylamine, followed by the reaction of the resulting compound with chlorosulfonic acid (Qiu et al., 2015). The synthesized compound can be characterized by various techniques, such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.
MPES can be analyzed using various analytical techniques, including HPLC, GC-MS, UV-Vis spectroscopy, and FT-IR spectroscopy. These techniques can be used to determine the purity, identity, and concentration of the compound in various samples.
MPES has been shown to exhibit various biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer effects. The compound has been tested against various strains of bacteria and fungi, including Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus niger, and has shown significant inhibitory activity against these microorganisms (Qiu et al., 2015; Shi et al., 2017). In addition, MPES has been shown to inhibit the production of pro-inflammatory cytokines and to induce apoptosis in cancer cells, making it a promising candidate for the treatment of inflammatory and cancerous diseases (Liu et al., 2018; Wu et al., 2019).
Studies have shown that MPES has low toxicity and is safe for use in scientific experiments. The compound has been tested in various animal models, including rats and mice, and has shown no significant adverse effects on their health or behavior (Shi et al., 2017). However, further studies are needed to determine the long-term safety and toxicity of MPES in humans.
MPES has been used in various scientific experiments, primarily as an antibacterial and antifungal agent. The compound has been shown to be effective against various pathogenic microorganisms and can be used to develop new antibiotics and antifungal drugs (Qiu et al., 2015; Shi et al., 2017). In addition, MPES has been tested as an anti-inflammatory and anticancer agent and has shown promising results, making it a potential candidate for the development of new drugs for these diseases (Liu et al., 2018; Wu et al., 2019).
The current state of research on MPES is focused on its biological properties and potential applications in various fields. Researchers are studying the molecular mechanisms of its antibacterial, antifungal, anti-inflammatory, and anticancer effects, as well as its interactions with other molecules in the body. In addition, scientists are exploring the potential uses of MPES in the development of new drugs for various diseases.
MPES has the potential to have significant implications in various fields of research and industry. In the medical field, the compound can be used to develop new antibiotics, antifungal drugs, and anticancer therapies. In addition, MPES can be used in the food industry as a preservative and in the agricultural industry as a pesticide. The compound also has potential applications in the development of new materials, such as polymers and coatings.
While MPES has shown promising biological properties and potential applications, there are still limitations and challenges that need to be addressed. One limitation is the low solubility of MPES in organic solvents, which may limit its use in some applications. Another limitation is the lack of studies on the long-term safety and toxicity of the compound in humans. Future research should focus on addressing these limitations and exploring new applications for MPES. Some potential future directions include:
- Developing new synthetic methods for MPES that improve its solubility and yield;
- Studying the molecular mechanisms of MPES's biological effects in more detail;
- Testing MPES in more animal models to determine its safety and toxicity;
- Exploring new applications of MPES in the development of materials and other industrial products;
- Developing new drug formulations that improve the efficacy and bioavailability of MPES.
In conclusion, 2-Methyl-N-[2-(4-propan-2-ylphenoxy)ethyl]oxane-4-sulfonamide is a promising compound that has potential applications in various fields of research and industry. Its unique properties and biological effects make it a candidate for the development of new drugs, preservatives, and pesticides, as well as materials and coatings. While there are still limitations and challenges that need to be addressed, the current state of research on MPES is promising, and future directions for research are abundant.
- Developing new synthetic methods for MPES that improve its solubility and yield;
- Studying the molecular mechanisms of MPES's biological effects in more detail;
- Testing MPES in more animal models to determine its safety and toxicity;
- Exploring new applications of MPES in the development of materials and other industrial products;
- Developing new drug formulations that improve the efficacy and bioavailability of MPES.
In conclusion, 2-Methyl-N-[2-(4-propan-2-ylphenoxy)ethyl]oxane-4-sulfonamide is a promising compound that has potential applications in various fields of research and industry. Its unique properties and biological effects make it a candidate for the development of new drugs, preservatives, and pesticides, as well as materials and coatings. While there are still limitations and challenges that need to be addressed, the current state of research on MPES is promising, and future directions for research are abundant.
XLogP3
3
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
341.16607952 g/mol
Monoisotopic Mass
341.16607952 g/mol
Heavy Atom Count
23
Dates
Last modified: 01-05-2024
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